Cas no 3026-63-9 (Sodium Tridecyl Sulfate)

• Product Name: Sodium Tridecyl Sulfate
• CAS No: 3026-63-9
• MF: C₁₃H₂₇NaO₄S
• MW: 302.405854463577
• MDL: MFCD00024889
• CID: 303667
• PubChem ID: 23668353
• Update Time: 2025-06-13

Sodium Tridecyl Sulfate Chemical and Physical Properties

Names and Identifiers

• 1-Tridecanol,1-(hydrogen sulfate), sodium salt (1:1)
• Sodium n-tridecyl sulfate
• Sodiumtridecylsulfate
• Natriumtridecylsulfat
• n-Tridecyl sulfatesodium salt
• n-Tridecyl sulphate sodium salt
• SODIUM N-TRIDECYL SULPHATE
• sodium tridecyl ether sulfate
• sodium tridecyl sulphate
• TRIDECYL SODIUM SULFATE
• 1-Tridecanol, 1-(hydrogen sulfate), sodium salt (1:1)
• Oxo-alcohol still bottoms, sulfated, sodium salt
• NCGC00255948-01
• Tox21_302101
• 1-Tridecanol, hydrogen sulfate, sodium salt
• SODIUM TRIDECYL SULPHATE [HSDB]
• NS00083135
• UNII-JT30S80YR4
• 1Tridecanol, hydrogen sulfate, sodium salt
• EINECS 268-589-9
• Oxo alcohol still bottoms, sulfated, sodium salt
• sodium tridecylsulfate
• CHEMBL550379
• RHODAPON TDS
• DTXCID809776
• 68130-43-8
• Q27281681
• EINECS 221-188-2
• JT30S80YR4
• HSDB 5912
• DTXSID4042418
• DB-231841
• G77481
• SODIUM TRIDECYL SULFATE [INCI]
• MFCD00024889
• n-Tridecyl sulfate sodium salt
• SODIUM TRIDECYL SULFATE
• sodium;tridecyl sulfate
• 3026-63-9
• CAS-3026-63-9
• NS00090255
• SODIUMN-TRIDECYLSULPHATE
• SCHEMBL180484
• Sodium Tridecyl Sulfate

• MDL： MFCD00024889
• Inchi： 1S/C13H28O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-18(14,15)16;/h2-13H2,1H3,(H,14,15,16);/q;+1/p-1
• InChI Key： HQCFDOOSGDZRII-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])OCCCCCCCCCCCCC.[Na+]

Computed Properties

• Exact Mass: 302.15300
• Monoisotopic Mass: 302.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2

Experimental Properties

• Melting Point: 185-189℃
• Water Partition Coefficient: Soluble in water.
• PSA: 74.81000
• LogP: 4.85500

Sodium Tridecyl Sulfate Security Information

• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Additional information on Sodium Tridecyl Sulfate

Comprehensive Guide to Sodium Tridecyl Sulfate (CAS No. 3026-63-9): Properties, Applications, and Industry Insights

Sodium Tridecyl Sulfate (CAS No. 3026-63-9) is a versatile anionic surfactant widely used in industrial and consumer applications. Known for its excellent emulsifying, wetting, and foaming properties, this compound plays a critical role in formulations requiring stable dispersion and surface tension reduction. Its molecular structure, featuring a tridecyl hydrocarbon chain and a sulfate group, ensures compatibility with both aqueous and non-aqueous systems.

In recent years, the demand for eco-friendly surfactants has surged, driven by growing consumer awareness of sustainable chemistry. Sodium Tridecyl Sulfate is often compared to alternatives like Sodium Lauryl Sulfate (SLS) due to its milder environmental impact and biodegradability. Researchers and manufacturers are increasingly focusing on optimizing its synthesis to reduce energy consumption, aligning with global green chemistry initiatives.

One of the most searched questions about Sodium Tridecyl Sulfate is its role in personal care products. As a cleansing agent, it is incorporated into shampoos, body washes, and facial cleansers for its ability to remove oils without excessive irritation. However, formulators must balance its concentration to avoid skin dryness, a common concern among consumers seeking gentle skincare solutions. Recent trends highlight its use in vegan formulations, catering to the rising demand for cruelty-free ingredients.

The industrial applications of Sodium Tridecyl Sulfate extend to textile processing, where it acts as a dye leveling agent, and agricultural adjuvants, enhancing pesticide adherence to plant surfaces. Its low critical micelle concentration (CMC) makes it cost-effective for large-scale operations. Additionally, the compound’s stability under varying pH conditions has sparked interest in enhanced oil recovery (EOR) technologies, addressing energy sector challenges.

From a technical perspective, Sodium Tridecyl Sulfate exhibits a high thermal stability, with decomposition temperatures exceeding 200°C. This property is critical for applications in high-temperature manufacturing processes, such as polymer emulsions. Analytical techniques like HPLC and mass spectrometry are employed to ensure purity, as even trace impurities can affect performance in sensitive formulations.

Regulatory compliance remains a key discussion point. While Sodium Tridecyl Sulfate is generally recognized as safe (GRAS) for specific uses, regional regulations like REACH and EPA guidelines mandate rigorous testing for aquatic toxicity. Manufacturers must provide safety data sheets (SDS) detailing handling precautions, reflecting the industry’s shift toward transparent labeling.

Innovations in nanotechnology have opened new avenues for this surfactant. Researchers are exploring its use in nanoemulsions for drug delivery systems, leveraging its ability to stabilize hydrophobic compounds. Such advancements align with the broader healthcare and pharma trends, where bioavailability enhancement is a priority.

In summary, Sodium Tridecyl Sulfate (CAS No. 3026-63-9) is a multifaceted ingredient bridging performance and sustainability. As industries evolve toward circular economy models, its adaptability ensures continued relevance. For formulation chemists and procurement specialists, understanding its structure-activity relationship is essential to unlocking its full potential.